molecular formula C10H8N2O3 B14815839 4-Cyano-3-cyclopropoxypicolinic acid

4-Cyano-3-cyclopropoxypicolinic acid

Cat. No.: B14815839
M. Wt: 204.18 g/mol
InChI Key: PQTZVIYZOPQBIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyano-3-cyclopropoxypicolinic acid is a synthetic picolinic acid derivative characterized by a cyano group at the 4-position and a cyclopropoxy substituent at the 3-position of the pyridine ring.

Properties

Molecular Formula

C10H8N2O3

Molecular Weight

204.18 g/mol

IUPAC Name

4-cyano-3-cyclopropyloxypyridine-2-carboxylic acid

InChI

InChI=1S/C10H8N2O3/c11-5-6-3-4-12-8(10(13)14)9(6)15-7-1-2-7/h3-4,7H,1-2H2,(H,13,14)

InChI Key

PQTZVIYZOPQBIE-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CN=C2C(=O)O)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyano-3-cyclopropoxypicolinic acid typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

    Nitration: Introduction of a nitro group to the picolinic acid core.

    Reduction: Conversion of the nitro group to an amino group.

    Cyanation: Introduction of the cyano group using reagents such as copper(I) cyanide.

    Cyclopropoxylation: Introduction of the cyclopropoxy group using cyclopropyl bromide under basic conditions.

Industrial Production Methods

Industrial production methods for 4-Cyano-3-cyclopropoxypicolinic acid may involve optimized versions of the synthetic routes mentioned above, with a focus on scalability, cost-effectiveness, and environmental considerations. These methods often employ continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Cyano-3-cyclopropoxypicolinic acid can undergo various chemical reactions, including:

    Oxidation: Conversion of the cyclopropoxy group to a carbonyl group.

    Reduction: Reduction of the cyano group to an amine group.

    Substitution: Replacement of the cyano group with other functional groups.

Common Reagents and Conditions

    Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

    Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

    Substitution: Reagents such as sodium azide (NaN3) or sodium methoxide (NaOCH3) under basic conditions.

Major Products Formed

    Oxidation: Formation of 4-cyano-3-cyclopropoxybenzaldehyde.

    Reduction: Formation of 4-amino-3-cyclopropoxypicolinic acid.

    Substitution: Formation of 4-azido-3-cyclopropoxypicolinic acid or 4-methoxy-3-cyclopropoxypicolinic acid.

Scientific Research Applications

4-Cyano-3-cyclopropoxypicolinic acid has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a biochemical probe to study enzyme activities.

    Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.

    Industry: Utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Cyano-3-cyclopropoxypicolinic acid involves its interaction with specific molecular targets. The cyano group can act as an electrophile, participating in nucleophilic addition reactions. The cyclopropoxy group can influence the compound’s binding affinity and selectivity towards its targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Insights :

  • The cyano group in the target compound may enhance electrophilicity or binding to metalloenzymes, a feature absent in the hydroxyl/methoxy groups of 3-hydroxy-4-methoxycinnamic acid.
  • The cyclopropoxy group introduces steric constraints and metabolic stability compared to the cyclohexyl group in ’s compound .

Insights :

  • Natural derivatives like 3-hydroxy-4-methoxycinnamic acid are often prioritized for dietary or cosmetic applications due to biocompatibility, whereas synthetic analogs (e.g., the target compound) may target niche pharmacological pathways .
  • The lack of toxicological data for ’s compound underscores the importance of rigorous safety profiling for synthetic heterocycles like 4-cyano-3-cyclopropoxypicolinic acid .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.